Cas no 2680795-14-4 (2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid)

• Product Name: 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid
• CAS No: 2680795-14-4
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5649902
• PubChem ID: 165916601
• Update Time: 2025-10-29

2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280846
• 2680795-14-4
• 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid

• Inchi： 1S/C11H10F3NO3/c1-6-7(9(16)17)4-3-5-8(6)15(2)10(18)11(12,13)14/h3-5H,1-2H3,(H,16,17)
• InChI Key： PZMSWOROHBFAQZ-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1C=CC=C(C(=O)O)C=1C)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid

Exploring 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid (CAS 2680795-14-4): Properties, Applications, and Market Insights

2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid (CAS 2680795-14-4) is a specialized fluorinated benzoic acid derivative gaining attention in pharmaceutical and agrochemical research. This compound features a unique trifluoroacetamido group, which enhances its metabolic stability and binding affinity, making it valuable for drug discovery. The presence of the methyl group at the 2-position further modifies its physicochemical properties, influencing solubility and bioavailability.

Researchers are increasingly interested in fluorinated compounds like 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid due to their potential in addressing drug resistance and improving therapeutic efficacy. The compound's trifluoromethyl group is particularly noteworthy, as it often enhances lipophilicity and membrane permeability—key factors in modern drug design. Current studies explore its role as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The synthesis of CAS 2680795-14-4 typically involves multi-step organic reactions, including amidation and carboxylation processes. Its benzoic acid core allows for diverse derivatization, enabling customization for specific applications. In agrochemicals, this compound shows promise as a precursor for novel crop protection agents, especially as the industry shifts toward more environmentally friendly solutions with reduced ecological impact.

Market analysis indicates rising demand for high-purity fluorinated intermediates like 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid, driven by advancements in personalized medicine and sustainable agriculture. Pharmaceutical companies are particularly interested in its potential for developing next-generation small molecule drugs, especially in oncology and autoimmune disease research. The compound's stability under various pH conditions makes it attractive for formulation development.

From a regulatory perspective, CAS 2680795-14-4 requires proper handling as a research chemical, though it doesn't fall under controlled substance categories. Quality control parameters for this compound typically focus on HPLC purity, residual solvents, and heavy metal content—critical factors for pharmaceutical applications. Storage recommendations generally suggest protection from moisture at controlled room temperature to maintain stability.

Recent publications highlight innovative applications of 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid in material science, particularly in developing advanced polymer coatings with enhanced durability. The compound's ability to modify surface properties makes it valuable for creating water-repellent and corrosion-resistant materials, addressing needs in automotive and aerospace industries. This diversification of applications contributes to its growing commercial significance.

Environmental considerations for fluorinated compounds like CAS 2680795-14-4 include proper waste management and biodegradability studies. While the trifluoromethyl group enhances performance characteristics, researchers are actively investigating green chemistry approaches to its synthesis and application, responding to industry demands for sustainable chemical solutions. Life cycle assessments are becoming increasingly important for such specialty chemicals.

Analytical characterization of 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. These techniques are essential for quality assurance in research and production settings. The compound's distinct spectral signatures facilitate its identification in complex mixtures, an important consideration for metabolic studies and formulation analysis.

The global market for specialty benzoic acid derivatives including CAS 2680795-14-4 is projected to grow steadily, supported by expanding applications in multiple industries. Regional production capabilities and supply chain dynamics significantly influence availability and pricing. Current research trends suggest increasing exploration of this compound's potential in bioconjugation chemistry and prodrug development, areas of high interest in modern pharmaceutical research.

For researchers working with 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)benzoic acid, proper literature review is essential to identify the most recent synthetic protocols and application studies. Patent analysis reveals growing intellectual property activity surrounding related compounds, indicating commercial interest in this chemical space. As with all research chemicals, appropriate safety protocols should be followed during handling and experimentation.